Cas no 353249-19-1 (N-(4-Cyanobenzyl)-2-L-azetidinecarboxamide)

• Product Name: N-(4-Cyanobenzyl)-2-L-azetidinecarboxamide
• CAS No: 353249-19-1
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 920195
• PubChem ID: 11816747
• Update Time: 2025-10-29

N-(4-Cyanobenzyl)-2-L-azetidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Cyanobenzyl)-2-L-azetidinecarboxamide
• (2S)-N-[(4-cyanophenyl)methyl]azetidine-2-carboxamide
• N-(4-CYANOBENZYL)-2-L-AZETIDINECARBOXAMIDE,OFF-WHITE SOLID
• SCHEMBL7217303
• CID 11816747
• DTXSID20473530
• 353249-19-1

• Inchi： 1S/C12H13N3O/c13-7-9-1-3-10(4-2-9)8-15-12(16)11-5-6-14-11/h1-4,11,14H,5-6,8H2,(H,15,16)/t11-/m0/s1
• InChI Key： ZIMRBHYLKJIANL-NSHDSACASA-N
• SMILES： O=C([C@@H]1CCN1)NCC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.9Ų

Additional information on N-(4-Cyanobenzyl)-2-L-azetidinecarboxamide

Professional Introduction to N-(4-Cyanobenzyl)-2-L-azetidinecarboxamide (CAS No. 353249-19-1)

N-(4-Cyanobenzyl)-2-L-azetidinecarboxamide, a compound with the chemical identifier CAS No. 353249-19-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

The structural framework of N-(4-cyanobenzyl)-2-L-azetidinecarboxamide consists of a benzyl cyanide moiety linked to an azetidine ring, which is further amide-linked to a L-azetidine moiety. This distinctive arrangement imparts a high degree of flexibility and reactivity, making it a valuable scaffold for designing novel therapeutic agents. The presence of the cyanobenzyl group enhances the compound's solubility and bioavailability, while the azetidine ring contributes to its stability and metabolic resistance.

In recent years, there has been growing interest in exploring the pharmacological potential of N-(4-cyanobenzyl)-2-L-azetidinecarboxamide. Research has demonstrated its efficacy in various preclinical models, particularly in the context of anti-inflammatory and analgesic applications. The compound's ability to modulate key inflammatory pathways has been attributed to its interaction with specific enzymes and receptors, thereby reducing inflammation and pain without significant side effects.

One of the most compelling aspects of N-(4-cyanobenzyl)-2-L-azetidinecarboxamide is its versatility as a pharmacophore. The benzyl cyanide moiety serves as an excellent leaving group, allowing for further chemical modifications and derivatization. This feature has enabled chemists to design analogs with enhanced potency and selectivity, paving the way for more targeted therapies. Additionally, the azetidine ring's structural stability ensures that the compound remains active under various physiological conditions.

Recent studies have also highlighted the compound's potential in treating neurological disorders. The ability of N-(4-cyanobenzyl)-2-L-azetidinecarboxamide to cross the blood-brain barrier has been particularly noteworthy. This property is crucial for developing treatments for central nervous system (CNS) disorders, where drug delivery remains a significant challenge. Preclinical trials have shown promising results in models of neurodegenerative diseases, suggesting that this compound could be a valuable candidate for further clinical development.

The synthesis of N-(4-cyanobenzyl)-2-L-azetidinecarboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the cyanobenzyl group is typically achieved through nucleophilic substitution reactions, while the formation of the azetidine ring is facilitated by cyclization reactions under controlled temperatures and pressures. Advanced synthetic techniques, such as flow chemistry and catalytic processes, have been employed to optimize yield and purity.

Quality control and analytical characterization are critical steps in ensuring the integrity and consistency of N-(4-cyanobenzyl)-2-L-azetidinecarboxamide. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely used to verify the compound's identity and purity. These analytical methods provide detailed insights into the molecular structure and confirm that the compound meets stringent pharmaceutical standards.

The future prospects for N-(4-cyanobenzyl)-2-L-azetidinecarboxamide are highly promising. Ongoing research is focused on elucidating its mechanism of action at a molecular level, which will further refine its therapeutic applications. Additionally, efforts are underway to develop novel derivatives with improved pharmacokinetic profiles and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these developments, bringing this compound closer to clinical use.

In conclusion, N-(4-cyanobenzyl)-2-L-azetidinecarboxamide represents a significant contribution to modern pharmaceutical chemistry. Its unique structural features, coupled with its demonstrated biological activity, make it a compelling candidate for therapeutic intervention across multiple disease areas. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a vital role in shaping the future of drug development.